Cas no 2580214-40-8 (2-{3-oxabicyclo3.1.1heptan-1-yl}ethan-1-amine)

• Product Name: 2-{3-oxabicyclo3.1.1heptan-1-yl}ethan-1-amine
• CAS No: 2580214-40-8
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD33020100
• CID: 5659652
• PubChem ID: 155858711
• Update Time: 2023-11-27

2-{3-oxabicyclo3.1.1heptan-1-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[3.1.1]heptane-1-ethanamine
• 2-(3-oxabicyclo[3.1.1]heptan-1-yl)ethanamine
• 2-[(1s,5s)-3-oxabicyclo[3.1.1]heptan-1-yl]ethan-1-amine
• EN300-27701967
• EN300-27721157
• 2580214-40-8
• 2-{3-oxabicyclo[3.1.1]heptan-1-yl}ethan-1-amine
• 2-{3-oxabicyclo3.1.1heptan-1-yl}ethan-1-amine

• MDL： MFCD33020100
• Inchi： 1S/C8H15NO/c9-2-1-8-3-7(4-8)5-10-6-8/h7H,1-6,9H2
• InChI Key： RKOIYZGEGKPEMC-UHFFFAOYSA-N
• SMILES： C12(CCN)CC(C1)COC2

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.067±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 213.2±13.0 °C(Predicted)
• pka: 10.40±0.10(Predicted)